Cas no 1292727-20-8 (2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide)

• Product Name: 2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide
• CAS No: 1292727-20-8
• MDL: MFCD16215608
• CID: 4586720
• PubChem ID: 47304368
• Update Time: 2025-05-21

2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide

• MDL： MFCD16215608

Additional information on 2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide

Professional Introduction to 2-Fluoro-4-nitro-N-propylbenzene-1-sulfonamide (CAS No. 1292727-20-8)

2-Fluoro-4-nitro-N-propylbenzene-1-sulfonamide, identified by its CAS number 1292727-20-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and applications in medicinal chemistry. The presence of both fluoro and nitro substituents in its molecular structure imparts unique properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The structural formula of 2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide consists of a benzene ring substituted at the 2-position with a fluoro group and at the 4-position with a nitro group. Additionally, the nitrogen atom is connected to a propyl chain through a sulfonamide linkage. This specific arrangement of functional groups contributes to the compound's reactivity and potential applications in drug development. The fluoro group, in particular, is known to enhance metabolic stability and binding affinity, making it a preferred moiety in many drug molecules.

In recent years, there has been a surge in research focused on the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Studies have demonstrated that sulfonamides can act as inhibitors of enzymes and receptors involved in various disease pathways, including infections, inflammation, and cancer. The introduction of fluorine and nitro substituents into the sulfonamide core can further modulate these activities, leading to the discovery of more potent and selective therapeutic agents.

One of the most compelling aspects of 2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide is its potential as a building block for more complex molecules. Researchers have utilized this compound in the synthesis of various derivatives that exhibit enhanced pharmacological properties. For instance, modifications at the propyl chain or the fluoro and nitro substituents have led to compounds with improved solubility, bioavailability, and target specificity. These findings highlight the importance of this compound in medicinal chemistry and its role in advancing drug discovery efforts.

The synthesis of 2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions to introduce the fluoro and nitro groups onto the benzene ring, followed by sulfonation and subsequent amide formation. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability.

The pharmacological profile of 2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide has been extensively studied in preclinical models. Initial investigations have revealed promising activities against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary data indicate that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. These findings warrant further exploration into its therapeutic applications.

In conclusion, 2-fluoro-4-nitro-N-propylbenzene-1-sulfonamide (CAS No. 1292727-20-8) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.